Cas no 62477-23-0 (4,4'-Diamino-3,3',5,5'-tetrabromobiphenyl)

• Product Name: 4,4'-Diamino-3,3',5,5'-tetrabromobiphenyl
• CAS No: 62477-23-0
• MF: C₁₂H₈Br₄N₂
• MW: 499.821319580078
• CID: 2084710
• PubChem ID: 383754
• Update Time: 2025-04-21

4,4'-Diamino-3,3',5,5'-tetrabromobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-Diamino-3,3',5,5'-tetrabromobiphenyl
• SCHEMBL866225
• 62477-23-0
• G68833
• YSZC878
• 3,3',5,5'-Tetrabromo-[1,1'-biphenyl]-4,4'-diamine
• NSC-672196
• 4-(4-amino-3,5-dibromophenyl)-2,6-dibromoaniline
• CS-0170081
• 4-(4-amino-3,5-dibromo-phenyl)-2,6-dibromo-aniline
• 3,5,3',5'-tetrabromo-biphenyl-4,4'-diamine
• 3,3',5,5'-Tetrabromo-[1,1'-biphenyl]-4,4'-diamine; NSC 672196
• 3,3',5,5'-Tetrabromo[1,1'-biphenyl]-4,4'-diamine
• CHEMBL1990412
• AKOS024427129
• NSC672196
• NCI60_025669
• 4'-Amino-3,3',5,5'-tetrabromo[1,1'-biphenyl]-4-ylamine

• Inchi： 1S/C12H8Br4N2/c13-7-1-5(2-8(14)11(7)17)6-3-9(15)12(18)10(16)4-6/h1-4H,17-18H2
• InChI Key： XSSHPNOMIXIEKR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C1C=C(C(=C(C=1)Br)N)Br)Br)N

Computed Properties

• Exact Mass: 499.73800g/mol
• Monoisotopic Mass: 495.74210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52Ų